3-[4-(Cyclopentyloxy)phenyl]-3-{[(3,4-dichlorophenyl)carbonyl]amino}propanoic acid

• Molecular Formula: C21H21Cl2NO4
• Molecular Weight: 422.3 g/mol
• IUPAC Name: 3-(4-cyclopentyloxyphenyl)-3-[(3,4-dichlorobenzoyl)amino]propanoic acid
• InChI: InChI=1S/C21H21Cl2NO4/c22-17-10-7-14(11-18(17)23)21(27)24-19(12-20(25)26)13-5-8-16(9-6-13)28-15-3-1-2-4-15/h5-11,15,19H,1-4,12H2,(H,24,27)(H,25,26)
• InChI Key: FRNVSCZIFPPKFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=CC=C(C=C2)C(CC(=O)O)NC(=O)C3=CC(=C(C=C3)Cl)Cl

Description

3-[4-(Cyclopentyloxy)phenyl]-3-[(3,4-dichlorobenzoyl)amino]propanoic acid is an organic compound with the molecular formula C21H21Cl2NO4. It has an average mass of 422.302 Da and a monoisotopic mass of 421.084778 Da . This compound is known for its unique structural features, which include a cyclopentyloxy group attached to a phenyl ring and a dichlorobenzoyl group attached to an amino propanoic acid backbone.

Preparation Methods

The synthesis of 3-[4-(Cyclopentyloxy)phenyl]-3-[(3,4-dichlorobenzoyl)amino]propanoic acid typically involves multiple steps, including the formation of the cyclopentyloxyphenyl intermediate and the subsequent attachment of the dichlorobenzoyl group. The reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimizing these reaction conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

3-[4-(Cyclopentyloxy)phenyl]-3-[(3,4-dichlorobenzoyl)amino]propanoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using common reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-[4-(Cyclopentyloxy)phenyl]-3-[(3,4-dichlorobenzoyl)amino]propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and protein binding.

Medicine: Research into its potential therapeutic effects and mechanisms of action is ongoing.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[4-(Cyclopentyloxy)phenyl]-3-[(3,4-dichlorobenzoyl)amino]propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include inhibition or activation of these targets, leading to various biological effects. Detailed studies are required to elucidate the exact mechanisms and pathways .

Comparison with Similar Compounds

Similar compounds to 3-[4-(Cyclopentyloxy)phenyl]-3-[(3,4-dichlorobenzoyl)amino]propanoic acid include:

• 3-[4-(Cyclopentyloxy)phenyl]-3-[(2-phenoxypropanoyl)amino]propanoic acid
• 3-[4-(Cyclopentyloxy)phenyl]-3-[(2,5-dichlorobenzoyl)amino]propanoic acid

These compounds share structural similarities but differ in the specific substituents attached to the phenyl and propanoic acid groups. The uniqueness of 3-[4-(Cyclopentyloxy)phenyl]-3-[(3,4-dichlorobenzoyl)amino]propanoic acid lies in its specific dichlorobenzoyl group, which may confer distinct chemical and biological properties .